Cas no 2413885-15-9 (Tert-butyl 3-(3-hydroxy-1,2-oxazol-5-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-hydroxy-1,2-oxazol-5-yl)azetidine-1-carboxylate
• CAS No: 2413885-15-9
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5675686
• PubChem ID: 165769890
• Update Time: 2025-10-28

Tert-butyl 3-(3-hydroxy-1,2-oxazol-5-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413885-15-9
• EN300-26665139
• tert-butyl 3-(3-hydroxy-1,2-oxazol-5-yl)azetidine-1-carboxylate
• Tert-butyl 3-(3-hydroxy-1,2-oxazol-5-yl)azetidine-1-carboxylate

• Inchi： 1S/C11H16N2O4/c1-11(2,3)16-10(15)13-5-7(6-13)8-4-9(14)12-17-8/h4,7H,5-6H2,1-3H3,(H,12,14)
• InChI Key： WGKFFERIZFPKGZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2=CC(NO2)=O)C1)=O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.9Ų

Additional information on Tert-butyl 3-(3-hydroxy-1,2-oxazol-5-yl)azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(3-hydroxy-1,2-oxazol-5-yl)azetidine-1-carboxylate (CAS No. 2413885-15-9)

The compound Tert-butyl 3-(3-hydroxy-1,2-oxazol-5-yl)azetidine-1-carboxylate (CAS No. 2413885-15-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the azetidine ring and the 1,2-oxazol-5-yl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most intriguing aspects of Tert-butyl 3-(3-hydroxy-1,2-oxazol-5-yl)azetidine-1-carboxylate is its role in medicinal chemistry. The presence of the hydroxy-oxazole group enhances its ability to interact with biological targets, making it a promising scaffold for designing novel therapeutics. Recent studies have highlighted its utility in modulating protein-protein interactions, a hot topic in drug discovery circles. This aligns with the growing demand for small molecules that can address undruggable targets, a frequently searched term in AI-driven drug development platforms.

From a synthetic perspective, the tert-butyl carbamate (Boc) protecting group in this compound offers excellent stability under various reaction conditions, a feature highly valued in peptide synthesis and combinatorial chemistry. The compound’s compatibility with cross-coupling reactions and click chemistry further expands its utility in constructing complex molecular architectures. These attributes resonate with current trends in green chemistry, where efficiency and atom economy are prioritized.

The physicochemical properties of Tert-butyl 3-(3-hydroxy-1,2-oxazol-5-yl)azetidine-1-carboxylate (CAS No. 2413885-15-9) also merit discussion. Its moderate solubility in polar organic solvents like DMSO and methanol makes it suitable for high-throughput screening assays, a key step in modern pharmaceutical R&D. Additionally, its stability under ambient conditions ensures ease of handling and storage, addressing common logistical challenges faced by researchers.

In the context of bioisosteric replacement, this compound’s oxazole ring serves as a versatile surrogate for carboxylic acids or amides, a strategy frequently employed to optimize drug-like properties. This aligns with the rising interest in molecular modeling and computational chemistry, as evidenced by the surge in related search queries. The compound’s potential to improve metabolic stability and bioavailability is another area of active investigation, particularly in central nervous system (CNS) drug design.

Looking ahead, the demand for Tert-butyl 3-(3-hydroxy-1,2-oxazol-5-yl)azetidine-1-carboxylate is expected to grow, driven by its versatility in heterocyclic chemistry and its relevance to cutting-edge therapeutic areas such as immuno-oncology and neurodegenerative diseases. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.